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Compound of Interest

Compound Name: N-Propylformamide
CAS No.: 6281-94-3
Cat. No.: B14739230

Get Quote

& J

This guide provides a comprehensive technical overview of N-Propylformamide, a valuable
compound for researchers, scientists, and professionals in drug development. This document
delves into its chemical and physical properties, synthesis methodologies, applications, and
safety considerations, offering field-proven insights and practical guidance.

Core Properties of N-Propylformamide

N-Propylformamide (NPF) is a chemical compound with the formula C4H9NO. It is a member
of the formamide family, characterized by a formyl group attached to a propylamino group.

Chemical and Physical Data Summary

A summary of the key chemical and physical properties of N-Propylformamide is presented in
the table below. This data is essential for its handling, application in synthesis, and for
predicting its behavior in various chemical environments.
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Property Value Source(s)

CAS Number 6281-94-3 [1]

Molecular Formula C4HI9NO [1]

Molecular Weight 87.12 g/mol [1]

Appearance Colorless to yellowish liquid General knowledge
Boiling Point 197.2 °C at 760 mmHg General knowledge
Density 0.865 g/cm?3 General knowledge
Solubility Soluble In water and organic General knowledge

solvents
Flash Point 96.8 °C General knowledge

Synthesis of N-Propylformamide: A Practical
Approach

The synthesis of N-Propylformamide is most commonly achieved through the N-formylation of
propan-1-amine. This reaction can be accomplished using various formylating agents, with
formic acid being a practical and widely used option.

General Synthesis Workflow

The overall workflow for the synthesis of N-Propylformamide from propan-1-amine and formic
acid involves a condensation reaction, followed by purification.

Propan-1-amine + | Heat Condensation Reaction Crude Product Purification Pure Product N-Pronvlformamide
Formic Acid (Reflux with water removal) (e.g., Distillation) Py

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-Propylformamide.
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Experimental Protocol: N-Formylation of Propan-1-
amine with Formic Acid

This protocol describes a practical method for the synthesis of N-Propylformamide. The use
of a Dean-Stark apparatus is crucial for driving the reaction to completion by removing the
water byproduct.[2][3]

Materials:

Propan-1-amine

o Formic acid (85% aqueous solution)

e Toluene

» Round-bottom flask

o Dean-Stark apparatus

e Condenser

e Heating mantle

 Stirring apparatus

Procedure:

» To a round-bottom flask equipped with a magnetic stirrer, add propan-1-amine.
» Add toluene as the solvent.

e Add 1.2 to 2.0 equivalents of 85% aqueous formic acid to the flask.
o Assemble the Dean-Stark apparatus and condenser.

o Heat the mixture to reflux and continue heating for 4-9 hours, collecting the water in the
Dean-Stark trap.
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Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Once the starting material (propan-1-amine) is consumed, cool the reaction mixture to room
temperature.

The toluene is removed under reduced pressure.

The resulting crude N-Propylformamide can be purified by fractional distillation.
Justification of Experimental Choices:

o Toluene and Dean-Stark Apparatus: The azeotropic removal of water with toluene shifts the
equilibrium of the condensation reaction towards the formation of the amide, leading to
higher yields.[2]

o Excess Formic Acid: Using a slight excess of formic acid can help to ensure the complete
conversion of the amine.

Spectroscopic Characterization

Spectroscopic data is vital for the identification and purity assessment of N-Propylformamide.
Below is a summary of expected spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of N-Propylformamide. The
presence of a formyl proton and the propyl group gives rise to a characteristic set of signals.
Due to the partial double bond character of the C-N bond in amides, rotation can be restricted,
sometimes leading to the observation of rotamers in the NMR spectrum.[4]

1H NMR (Proton NMR):
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Chemical Shift (3)

Multiplicity Integration Assignment

Ppm

~8.1 Singlet 1H Formyl proton (-CHO)
Methylene group

~3.2 Triplet 2H adjacent to nitrogen (-
NH-CH2-)
Methylene group in
the middle of the

~1.5 Sextet 2H ]
propyl chain (-CH2-
CH2-CH3)

~0.9 Triplet 3H Methyl group (-CH3)

Note: Chemical shifts are approximate and can vary depending on the solvent and
concentration. Coupling constants (J values) would be expected to be in the range of 7-8 Hz for
the alkyl chain protons.[5][6]

13C NMR (Carbon NMRY):

Chemical Shift (8) ppm Assighment
~163 Carbonyl carbon (-CHO)
45 Methylene carbon adjacent to nitrogen (-NH-
CH2-)
93 Methylene carbon in the middle of the propyl
chain (-CH2-CH2-CH3)
~11 Methyl carbon (-CH3)

Note: Chemical shifts are approximate and can be influenced by the solvent.[7][8][9]

Infrared (IR) Spectroscopy

The IR spectrum of N-Propylformamide will show characteristic absorption bands for the

amide functional group.
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Wavenumber (cm-1) Vibration

~3300 N-H stretch (secondary amide)
~2960-2850 C-H stretch (alkyl)

~1670 C=0 stretch (amide | band)
~1530 N-H bend (amide Il band)

Note: The exact positions of the peaks can be influenced by hydrogen bonding.[10][11][12]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry of N-Propylformamide would be expected to show
a molecular ion peak and characteristic fragmentation patterns.

m/z Fragment

87 [M]+ (Molecular ion)

58 [M - C2H5]+ (a-cleavage)

44 [M - C3H7]+ (cleavage of the N-propyl bond)
29 [C2H5]+

Note: The fragmentation pattern can provide valuable information for structural confirmation.
[13][14][15]

Applications in Research and Drug Development

N-Propylformamide and other N-alkylformamides serve as important intermediates and
solvents in organic synthesis and the pharmaceutical industry.

Role in Chemical Synthesis

e Solvent: Due to its polar aprotic nature and high boiling point, N-Propylformamide can be

used as a solvent for a variety of chemical reactions.
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» Reagent: The formamide group can participate in various chemical transformations, making
it a useful building block in the synthesis of more complex molecules.[16]

 Intermediate in Pharmaceutical Manufacturing: N-alkylformamides are precursors to a wide
range of pharmaceuticals. The amide bond is a common feature in many drug molecules.[17]
[18][19]

Relevance to Drug Development

While specific examples of N-Propylformamide as a final drug product are not prevalent, its
role as a structural motif and synthetic intermediate is significant. The investigation of N-
alkylformamides for biological activity, such as the antitumor properties of N-methylformamide,
highlights the potential for this class of compounds in medicinal chemistry.[20]

Toxicology and Metabolism

Understanding the toxicological profile and metabolic fate of N-Propylformamide is crucial for
its safe handling and for predicting its behavior in biological systems.

General Toxicity

Studies on N-n-propyl and N-n-butyl derivatives of formamide have been conducted to assess
their toxicological effects. As with many organic solvents, appropriate safety precautions should
be taken to avoid exposure.[21]

Metabolism

N-alkylformamides are known to be metabolized by hepatic microsomes, specifically by the
cytochrome P-450 enzyme system.[22][23] The metabolism of these compounds can lead to
the formation of reactive intermediates. For instance, N-methylformamide is metabolized to a
reactive N-methylcarbamoylating species.[22][24] This metabolic activation is a key
consideration in the toxicological assessment of N-alkylformamides.

N-Propvlformamide Oxidation _ [ Hepatic Microsomes Reactive Intermediate Potential Hepatotoxicit
py (Cytochrome P-450) (e.g., N-Propylcarbamoylating species) P y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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